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Compound of Interest

Compound Name: N-Boc-pyrrole

Cat. No.: B154501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of N-
Boc-pyrrole (tert-butyl 1H-pyrrole-1-carboxylate), a critical intermediate in modern organic
synthesis and pharmaceutical development. This document details its boiling point and density,

outlines standard experimental protocols for their determination, and presents a visual workflow
for its synthesis.

Core Physicochemical Data

N-Boc-pyrrole is typically a colorless to pale yellow liquid at room temperature.[1] Its stability
and reactivity, conferred by the tert-butoxycarbonyl (Boc) protecting group, make it an ideal
building block for the synthesis of complex nitrogen-containing heterocycles.[2][3]

Quantitative Data Summary

The following table summarizes the key physical properties of N-Boc-pyrrole.
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Property Value Conditions

Boiling Point 91-92 °C at 20 mmHg[1][4][5116]171[8]
Density 1.0 g/mL at 25 °C[5][6][7][8][9]
Molecular Formula CoH13NO:2 -[1][4][5]

Molecular Weight 167.21 g/mol -[11I51[7]

CAS Number 5176-27-2 -[11[41[5]

Experimental Protocols

Accurate determination of the boiling point and density is crucial for reaction monitoring,
purification, and quality control. Below are standard, detailed methodologies for these
measurements.

Determination of Boiling Point (Micro-Scale Capillary
Method)

This method is suitable for small sample volumes and provides an accurate boiling point at a
given pressure.[10]

Apparatus:
e Thiele tube or similar heating apparatus (e.g., MelTemp)

Thermometer

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Sample of N-Boc-pyrrole (~0.5 mL)

Rubber band or wire for attachment

Procedure:
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Add approximately 0.5 mL of N-Boc-pyrrole to the small test tube.
Place the capillary tube into the test tube with its open end down.

Attach the test tube to the thermometer using a small rubber band, ensuring the sample is
aligned with the thermometer bulb.

Insert the assembly into the Thiele tube containing heat-transfer fluid (e.g., mineral oil),
ensuring the sample is below the fluid level.

Heat the side arm of the Thiele tube gently and gradually.
Observe the capillary tube. As the temperature rises, air will slowly exit the capillary.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.[7]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling ceases and the liquid just begins
to enter the capillary tube.[10] Record this temperature.

Note the atmospheric pressure at the time of measurement, as boiling point is pressure-
dependent.

Determination of Density (Gravimetric Method)

This protocol determines density by precisely measuring the mass of a known volume of the
liquid.[11][12]

Apparatus:

Pycnometer (a glass flask of a specific, known volume) or a calibrated graduated cylinder
Analytical balance (accurate to at least 0.001 g)
Thermometer

Sample of N-Boc-pyrrole
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Procedure:
o Ensure the pycnometer or graduated cylinder is clean and completely dry.
o Measure and record the mass of the empty container using the analytical balance.[12]

o Carefully fill the container with N-Boc-pyrrole up to its calibrated volume mark. Ensure there
are no air bubbles.[11]

e Measure and record the mass of the container filled with the liquid.[13]
e Measure and record the temperature of the liquid, as density is temperature-dependent.

o Calculate the mass of the liquid by subtracting the mass of the empty container from the
mass of the filled container.

o Calculate the density using the formula: Density = Mass / Volume The result should be
reported in g/mL.

Synthesis and Analysis Workflow

N-Boc-pyrrole is a crucial intermediate in pharmaceutical development, often used in the
synthesis of novel drugs.[2] Its preparation and subsequent physical property analysis is a
common workflow in synthetic chemistry labs.
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Synthesis of N-Boc-Pyrrole

Reactants:
- Pyrrole
- Di-tert-butyl dicarbonate (Boc20)
- Triethylamine (TEA)
- Dichloromethane (DCM)

l

Stir at Room Temperature
(2 hours)

'

Workup:
- Extraction with DCM and Water
- Drying over MgSOa

Crude N-Boc-Pyrrole

Purification:
- Concentration under reduced pressure
PhysWal Analysis v

Boiling Point Determination Density Determination
(Capillary Method) (Gravimetric Method)

Record Data
- Boiling Point (°C at mmHg)
- Density (g/mL at °C)

Click to download full resolution via product page

Caption: Workflow for the synthesis and physical analysis of N-Boc-pyrrole.
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The diagram above illustrates a standard laboratory workflow, beginning with the synthesis of
N-Boc-pyrrole from common starting materials.[8] Following purification, the workflow
proceeds to the critical analysis of its physical properties, boiling point, and density, using the
methods detailed in this guide. This ensures the identity and purity of the compound before its
use in further synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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